![molecular formula C25H24N2O2 B2860300 N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-[1,1'-biphenyl]-4-carboxamide CAS No. 955735-85-0](/img/structure/B2860300.png)
N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-[1,1'-biphenyl]-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-[1,1'-biphenyl]-4-carboxamide, also known as BTCP, is a chemical compound that has been widely studied for its potential applications in scientific research. BTCP is a synthetic analog of the endogenous opioid peptide enkephalin, which is involved in pain regulation and other physiological processes.
Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Cyanoselenoacetamide Synthesis
Cyanoselenoacetamide has been utilized in new synthetic pathways to produce propane-bis(thioamide), further applied in the creation of thiazoles and 3-thioxo-1-phenyl-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile derivatives. This demonstrates the compound's utility in heterocyclic compound synthesis, contributing to the diverse applications in medicinal chemistry and drug design (Dyachenko & Vovk, 2013).
Pictet-Spengler Reactions
The organocatalytic enantioselective Pictet-Spengler reactions have been employed for synthesizing a series of 1-substituted 1,2,3,4-tetrahydroisoquinolines, showcasing the pivotal role of sulfenamide moieties in achieving high enantioselectivity. Such methodologies pave the way for synthesizing natural products and synthetic drugs, emphasizing the compound's significance in synthesizing biologically active isoquinoline derivatives (Mons et al., 2014).
Biological Activities and Applications
Antitumor Activity
Isoquinoline-1-carboxaldehyde thiosemicarbazone derivatives, including those with 4- and 5-substituted patterns, have been synthesized and evaluated for their antineoplastic activities in mice models. This research provides a basis for developing new anticancer agents, demonstrating the compound's potential in medicinal applications and cancer therapy (Liu et al., 1995).
Anticancer and Antioxidant Properties
The synthesis and characterization of new tetrahydroisoquinolines bearing nitrophenyl groups have been explored for their anticancer and antioxidant properties. Such studies underscore the compound's utility in developing potential therapeutic agents with enhanced biological activities (Sayed et al., 2022).
properties
IUPAC Name |
4-phenyl-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O2/c1-2-24(28)27-15-14-20-12-13-23(16-22(20)17-27)26-25(29)21-10-8-19(9-11-21)18-6-4-3-5-7-18/h3-13,16H,2,14-15,17H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKHHDODJMQCFQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-[1,1'-biphenyl]-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.